Cas no 37959-19-6 ((5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid)

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid is a heterocyclic compound featuring a pyrazole core fused with a pyridine moiety and an acetic acid functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both acidic and basic sites enhances its versatility in forming derivatives or metal complexes. Its rigid, planar architecture may contribute to binding affinity in biologically active molecules, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions facilitates handling and storage, while its well-defined functional groups allow for selective modifications, supporting its use in structure-activity relationship studies.
(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid structure
37959-19-6 structure
Product Name:(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
CAS No:37959-19-6
MF:C10H9N3O3
MW:219.196761846542
CID:317026
PubChem ID:4962223
Update Time:2025-06-08

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-1-(2-pyridinyl)-
    • (5-OXO-1-PYRIDIN-2-YL-2,5-DIHYDRO-1H-PYRAZOL-3-YL)ACETIC ACID
    • 2-(3-oxo-2-pyridin-2-yl-1H-pyrazol-5-yl)acetic acid
    • 37959-19-6
    • SR-01000068473
    • SR-01000068473-1
    • EN300-13094
    • AKOS000118490
    • [5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl]acetic acid
    • F83142
    • CS-0233119
    • DTXSID60407036
    • 2-[5-oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl]acetic acid
    • 2-(5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl)aceticacid
    • Z89265784
    • 2-(5-Oxo-1-(pyridin-2-yl)-2,5-dihydro-1H-pyrazol-3-yl)acetic acid
    • (5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid
    • Inchi: 1S/C10H9N3O3/c14-9-5-7(6-10(15)16)12-13(9)8-3-1-2-4-11-8/h1-5,12H,6H2,(H,15,16)
    • InChI Key: YYYXDFWTQGTNRS-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC(=O)O)NN1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 219.06447
  • Monoisotopic Mass: 218.056566
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.4
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 98-100 °C
  • Boiling Point: 440.0±51.0 °C at 760 mmHg
  • Flash Point: 219.9±30.4 °C
  • Refractive Index: 1.621
  • PSA: 82.53
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Security Information

(5-Oxo-1-pyridin-2-yl-2,5-dihydro-1H-pyrazol-3-yl)acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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37959-19-6 97.77%
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